Cas no 2172161-19-0 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4,4-trifluorobutanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4,4-trifluorobutanoic acid
• CAS No: 2172161-19-0
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 6181243
• PubChem ID: 165822047
• Update Time: 2025-05-20

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4,4-trifluorobutanoic acid
• 2172161-19-0
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-4,4,4-trifluorobutanoic acid
• EN300-1528640

• Inchi： 1S/C25H27F3N2O5/c1-2-7-15(23(33)30-21(12-22(31)32)25(26,27)28)13-29-24(34)35-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20-21H,2,7,12-14H2,1H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： AEXFBZBBTGJVNV-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(C(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)CCC)=O)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4,4-trifluorobutanoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4,4-trifluorobutanoic Acid (CAS No. 2172161-19-0)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4,4-trifluorobutanoic acid, identified by its CAS number 2172161-19-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorinated side chain and an amino acid derivative moiety. The presence of these functional groups makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4,4-trifluorobutanoic acid consists of a pentanamido group linked to a fluorinated butanoic acid moiety. The fluorine atoms in the butanoic acid component contribute to the compound's metabolic stability and binding affinity, which are crucial factors in drug design. Additionally, the fluorenylmethoxycarbonyl (Fmoc) protecting group in the amino acid derivative part suggests its utility in peptide synthesis and other biochemical applications.

In recent years, there has been a growing interest in fluorinated compounds due to their unique physicochemical properties. These properties include increased lipophilicity, improved bioavailability, and enhanced resistance to enzymatic degradation. The incorporation of fluorine atoms into drug molecules has been shown to modulate their pharmacokinetic profiles, making them more effective in treating various diseases. For instance, fluoroquinolones and other fluorinated antibiotics have demonstrated superior efficacy compared to their non-fluorinated counterparts.

The 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4,4-trifluorobutanoic acid structure also exhibits potential for use as an intermediate in the synthesis of more complex pharmaceuticals. Its dual functionality allows for further chemical modifications, enabling researchers to tailor its properties for specific applications. For example, the Fmoc group can be removed under acidic conditions to reveal a free amino group, which can then be coupled with other biomolecules via amide bond formation.

One of the most compelling aspects of this compound is its potential role in targeted therapy. The combination of a fluorinated moiety and an amino acid derivative suggests that it may interact with biological targets in a highly specific manner. This specificity is essential for developing drugs that minimize side effects while maximizing therapeutic efficacy. Current research is exploring its potential as an inhibitor or modulator of various enzymes and receptors involved in metabolic disorders, inflammation, and cancer.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery of novel drug candidates like 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4,4-trifluorobutanoic acid. These methods allow researchers to predict the binding affinity and pharmacokinetic properties of compounds before they are synthesized in the lab. Such advancements have significantly reduced the time and cost associated with drug development while improving the success rate of new therapies.

In addition to its pharmaceutical applications, this compound may find utility in materials science and biotechnology. The unique structural features of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4,4-trifluorobutanoic acid make it a suitable candidate for designing smart materials with tailored properties. For instance, its ability to undergo controlled chemical modifications could be exploited to create polymers or coatings with enhanced durability and functionality.

The synthesis of such complex molecules requires expertise in organic chemistry and an understanding of advanced synthetic techniques. Researchers often employ multi-step synthetic routes involving protecting group strategies to ensure high yields and purity. The use of fluorinating agents and Fmoc chemistry are particularly critical steps in constructing this molecule.

Ethical considerations are also paramount when developing new pharmaceuticals. The environmental impact of fluorinated compounds must be carefully evaluated to ensure sustainable practices are followed throughout the synthesis and disposal processes. Additionally, regulatory agencies require rigorous testing to assess the safety and efficacy of new drugs before they can be approved for clinical use.

The future prospects for 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-4,4,4-trifluorobutanoic acid are promising given its unique structural features and potential applications. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound may play a significant role in addressing some of the most challenging medical conditions facing society today.